Cas no 93235-05-3 (1,4-Butanediamine, N-methyl-N-2-pyridinyl-)

• Product name: 1,4-Butanediamine, N-methyl-N-2-pyridinyl-
• CAS No: 93235-05-3
• MF: C₁₀H₁₇N₃
• MW: 179.262
• CID: 4336633
• PubChem ID: 20262874

1,4-Butanediamine, N-methyl-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N-methyl-N-2-pyridinyl-
• 1,4-Butanediamine, N1-methyl-N1-2-pyridinyl-
• 93235-05-3
• N1-Methyl-N1-2-pyridinyl-1,4-butanediamine
• DTXSID001267857
• SCHEMBL10652720

• Inchi： InChI=1S/C10H17N3/c1-13(9-5-3-7-11)10-6-2-4-8-12-10/h2,4,6,8H,3,5,7,9,11H2,1H3
• InChI Key： HKJRDZGKAHYDIL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 179.142247555Da
• Monoisotopic Mass: 179.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 1.4

Additional information on 1,4-Butanediamine, N-methyl-N-2-pyridinyl-

测试